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Compound of Interest

Compound Name: N-Isopropylacetamide

Cat. No.: B072864

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Isopropylacetamide, a secondary amide, is a versatile chemical compound with
applications in various scientific and industrial sectors. Its unique properties make it a valuable
solvent and a key intermediate in the synthesis of more complex molecules, particularly within
the pharmaceutical industry.[1] This technical guide provides an in-depth overview of N-
Isopropylacetamide, covering its chemical identity, physical properties, synthesis protocols,
and known applications.

Chemical Identity and Synonyms

The definitive identifier for N-lsopropylacetamide is its CAS (Chemical Abstracts Service)
Registry Number.

Identifier Value

CAS Number 1118-69-0[2][3][41[5]

N-Isopropylacetamide is also known by a variety of synonyms, which are listed below to aid in
its identification across different chemical databases and publications.
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Synonym

2-Acetamidopropane[4][5][6][7]

Acetamide, N-isopropyl-[5]

Isopropylacetamide[5]

N-(1-Methylethyl)acetamide[5]

N-(1-Methylethyl)ethanamide[7]

N-(propan-2-yl)acetamide[4][6][7]

N-propan-2-ylacetamide[3]

NSC 44147[5][6]

Physicochemical Properties

A comprehensive summary of the key physicochemical properties of N-Isopropylacetamide is
provided in the table below. This data is essential for its handling, storage, and application in
experimental settings.
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Property Value Source(s)
Molecular Formula CsH11NO [415161[7]
Molecular Weight 101.15 g/mol [2][41[5]
Appearance .Colf)rless to yellow to brown (]

liquid
Boiling Point 199.7 °C at 760 mmHg [41[6]
Density 0.861 g/cm? [4][6]
Flash Point 100.5 °C [41[6]

Vapor Pressure

0.337 mmHg at 25 °C

[4][6]

Refractive Index

1.405

[4]

pKa

16.31 + 0.46 (Predicted)

[4]16]

Storage Temperature Room Temperature

[2]141(6]
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Synthesis of N-Isopropylacetamide

N-Isopropylacetamide can be synthesized through various methods. A common laboratory-

scale preparation involves the N-acetylation of isopropylamine.

General Experimental Protocol: N-acetylation of

Isopropylamine

This protocol describes a general procedure for the synthesis of N-Isopropylacetamide using

isopropylamine and acetyl chloride.

Materials:

e Isopropylamine

o Acetyl chloride
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Acetonitrile
Hydroxyapatite-Cuz20 catalyst
Water

Ethyl acetate (EtOAC)

Petroleum ether (or other suitable crystallization solvent)

Procedure:

In a reaction vessel, a mixture of isopropylamine (1 mmol) and acetyl chloride (1 mmol) is
prepared in acetonitrile (5 mL).

Hydroxyapatite-Cuz20 (0.1 g) is added to the mixture under an air atmosphere.

The reaction mixture is refluxed at 50 °C. The progress of the reaction should be monitored
using Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.
The solid catalyst is removed by filtration.

The residue is washed with water, followed by ethyl acetate (3 x 10 mL).
The solvent is removed from the filtrate under reduced pressure.

The resulting crude product can be purified by crystallization from petroleum ether or a
mixture of ethyl acetate and petroleum ether, or by column chromatography on silica gel.[3]

© 2025 BenchChem. All rights reserved. 417 Tech Support


http://orgsyn.org/demo.aspx?prep=cv9p0293
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants & Catalyst

Hydroxyapatite-Cu20
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Caption: General workflow for the synthesis of N-lsopropylacetamide.

Applications in Research and Drug Development

N-Isopropylacetamide serves as a valuable building block and solvent in various chemical
syntheses.[1] Its utility in the pharmaceutical industry is primarily as a solvent in drug
formulations and as a precursor in the synthesis of active pharmaceutical ingredients.[1][5]

While direct involvement of N-Isopropylacetamide in signaling pathways is not extensively
documented, the structurally related polymer, poly(N-isopropylacrylamide) (PNIPAM), is the
subject of significant research in drug delivery and tissue engineering. This polymer exhibits
thermoresponsive properties, making it a "smart" material for controlled release applications.

Safety Information

N-lsopropylacetamide is associated with certain hazards and should be handled with
appropriate safety precautions.
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Statements: P261, P280, P305, P338, P351.[2]

Users should always consult the latest Safety Data Sheet (SDS) before handling this chemical.

Conclusion

N-Isopropylacetamide is a chemical compound with a well-defined profile and established
utility in chemical synthesis and the pharmaceutical industry. The information provided in this
guide, from its fundamental properties to its synthesis, offers a solid foundation for researchers
and professionals working with this compound. Further research into its biological interactions
may yet uncover new applications for N-lsopropylacetamide and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Isopropylacetamide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072864#n-isopropylacetamide-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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